Cas no 885518-80-9 (6-iodo-1H-indazole-3-carbaldehyde)

• Product Name: 6-iodo-1H-indazole-3-carbaldehyde
• CAS No: 885518-80-9
• MF: C₈H₅IN₂O
• MW: 272.042573690414
• CID: 890416
• PubChem ID: 24728227
• Update Time: 2025-04-19

6-iodo-1H-indazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-IODO-3-(1H)INDAZOLE CARBOXALDEHYDE
• 1H-Indazole-3-carboxaldehyde, 6-iodo-
• 6-iodo-1H-indazole-3-carbaldehyde
• CS-0180884
• 6-Iodo-1H-indazole-3-carboxaldehyde
• SB16297
• 885518-80-9
• 6-iodo-2H-indazole-3-carbaldehyde
• AMY9909

• MDL： MFCD07781456
• Inchi： 1S/C8H5IN2O/c9-5-1-2-6-7(3-5)10-11-8(6)4-12/h1-4H,(H,10,11)
• InChI Key： IXELIHXOKMAQCO-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=O)NN=C2C=1

Computed Properties

• Exact Mass: 271.94500
• Monoisotopic Mass: 271.945
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8A^2
• XLogP3: 2

Experimental Properties

• Density: 2.111±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.16 g/l) (25 º C),
• PSA: 45.75000
• LogP: 1.98000

6-iodo-1H-indazole-3-carbaldehyde Security Information

• Storage Condition：(BD447614)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles